molecular formula C10H11NO4 B8349814 (S)-alpha-amino-p-carboxymethylphenylacetic acid

(S)-alpha-amino-p-carboxymethylphenylacetic acid

Cat. No.: B8349814
M. Wt: 209.20 g/mol
InChI Key: UKKOWJCOMKGIEZ-VIFPVBQESA-N
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Description

(S)-alpha-amino-p-carboxymethylphenylacetic acid is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO4

Molecular Weight

209.20 g/mol

IUPAC Name

(2S)-2-amino-2-[4-(carboxymethyl)phenyl]acetic acid

InChI

InChI=1S/C10H11NO4/c11-9(10(14)15)7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5,11H2,(H,12,13)(H,14,15)/t9-/m0/s1

InChI Key

UKKOWJCOMKGIEZ-VIFPVBQESA-N

Isomeric SMILES

C1=CC(=CC=C1CC(=O)O)[C@@H](C(=O)O)N

Canonical SMILES

C1=CC(=CC=C1CC(=O)O)C(C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of methyl α-amino-p-methoxycarbonylmethylphenylacetate (2.3 g, 7 mmol) in 60 ml of 6N HCl was refluxed for 12 hours. After cooling white needles were collected. The aqueous layers were extracted with ethyl acetate. The organic layers were evaporated and the solids combined to give (RS)-α-amino-p-carboxymethylphenylacetic acid (1.45 g, 83%);
Name
methyl α-amino-p-methoxycarbonylmethylphenylacetate
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
(RS)-α-amino-p-carboxymethylphenylacetic acid
Yield
83%

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